Cas no 941903-36-2 (N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide
• CAS No: 941903-36-2
• MF: C₂₃H₂₅N₃O₃
• MW: 391.46290564537
• CID: 5923754
• PubChem ID: 16812608
• Update Time: 2025-06-14

N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methylphenyl)methyl]-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide
• AKOS024631856
• N-(4-methylbenzyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide
• N-[(4-methylphenyl)methyl]-2-{[2-(morpholin-4-yl)quinolin-8-yl]oxy}acetamide
• 941903-36-2
• F2255-1095
• N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide

• Inchi： 1S/C23H25N3O3/c1-17-5-7-18(8-6-17)15-24-22(27)16-29-20-4-2-3-19-9-10-21(25-23(19)20)26-11-13-28-14-12-26/h2-10H,11-16H2,1H3,(H,24,27)
• InChI Key： IRWCVOJLORVSJX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C)C=C1)(=O)COC1C2C(C=CC=1)=CC=C(N1CCOCC1)N=2

Computed Properties

• Exact Mass: 391.18959167g/mol
• Monoisotopic Mass: 391.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide

Comprehensive Overview of N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS No. 941903-36-2)

N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS No. 941903-36-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the quinoline derivatives family, which is known for its diverse biological activities. The presence of both morpholine and acetamide moieties in its structure makes it a promising candidate for drug discovery and development.

The compound's molecular formula and weight, along with its precise chemical structure, have been extensively studied to understand its physicochemical properties. Researchers are particularly interested in its solubility, stability, and bioavailability, which are critical factors for its potential use in therapeutic applications. The quinoline core, combined with the morpholin-4-yl group, suggests possible interactions with biological targets such as enzymes and receptors, making it a subject of ongoing investigations.

In recent years, the demand for novel quinoline-based compounds has surged, driven by their applications in treating various diseases. N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide is no exception, with studies exploring its potential as an anti-inflammatory, antimicrobial, or anticancer agent. Its mechanism of action, however, remains under investigation, and preliminary data suggests it may modulate specific signaling pathways involved in cell proliferation and inflammation.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including condensation and substitution processes. The morpholine ring is often introduced to enhance the compound's pharmacokinetic properties, such as improved membrane permeability and metabolic stability. These attributes are highly sought after in modern drug design, aligning with the industry's focus on developing more effective and safer therapeutics.

The compound's CAS No. 941903-36-2 serves as a unique identifier in chemical databases, facilitating its tracking in research publications and patent filings. Its inclusion in various studies highlights its relevance in contemporary medicinal chemistry. For instance, it has been referenced in patents related to kinase inhibitors, a class of drugs that has revolutionized cancer treatment. This connection underscores its potential as a scaffold for designing next-generation targeted therapies.

Beyond its pharmaceutical applications, N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide is also of interest in material science. Its conjugated system and aromatic rings make it a candidate for developing organic semiconductors or fluorescent probes. Such versatility further amplifies its significance across multiple scientific disciplines.

As the scientific community continues to explore the compound's properties, questions like "What are the biological targets of N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide?" or "How does its structure influence its activity?" are frequently searched in academic and industrial circles. These inquiries reflect the growing curiosity and demand for deeper insights into its applications.

In conclusion, N-(4-methylphenyl)methyl-2-{2-(morpholin-4-yl)quinolin-8-yloxy}acetamide (CAS No. 941903-36-2) represents a fascinating example of how synthetic chemistry can yield compounds with multifaceted potential. Its exploration is a testament to the relentless pursuit of innovation in science and medicine, offering promising avenues for future research and development.